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Compound of Interest

Compound Name: 4-Bromo-5-chloro-2-methylaniline

Cat. No.: B1277025

An In-depth Technical Guide on 4-Bromo-5-chloro-2-methylaniline

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental properties is critical. This document provides a concise technical
overview of 4-Bromo-5-chloro-2-methylaniline, focusing on its molecular formula and weight.

Chemical Identity

4-Bromo-5-chloro-2-methylaniline is an aromatic organic compound containing bromine,
chlorine, and an amine group attached to a toluene backbone. Its specific isomeric structure is
defined by the positions of these substituents on the aniline ring.

Quantitative Molecular Data

The fundamental molecular properties of 4-Bromo-5-chloro-2-methylaniline are summarized
in the table below. This data is essential for stoichiometric calculations, analytical
characterization, and formulation development.

Property Value Source
Molecular Formula C7H7BrCIN PubChem[1]
Molecular Weight 220.49 g/mol PubChem[1][2]
Monoisotopic Mass 218.94504 Da PubChem[1][2]
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Logical Structure Diagram

The following diagram illustrates the logical relationship for determining the identity of 4-
Bromo-5-chloro-2-methylaniline based on its constituent parts and their arrangement.
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Logical relationship for identifying the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-chloro-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-chloro-2-methylaniline
https://www.benchchem.com/product/b1277025#4-bromo-5-chloro-2-methylaniline-molecular-weight-and-formula
https://www.benchchem.com/product/b1277025#4-bromo-5-chloro-2-methylaniline-molecular-weight-and-formula
https://www.benchchem.com/product/b1277025#4-bromo-5-chloro-2-methylaniline-molecular-weight-and-formula
https://www.benchchem.com/product/b1277025#4-bromo-5-chloro-2-methylaniline-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

